7,8-dimethyl-5-(pyridin-3-yl)[1,2,4]triazolo[4,3-c]pyrimidin-3(2H)-one

• IUPAC Name: 7,8-dimethyl-5-pyridin-3-yl-2H-[1,2,4]triazolo[4,3-c]pyrimidin-3-one
• InChI: InChI=1S/C12H11N5O/c1-7-8(2)14-11(9-4-3-5-13-6-9)17-10(7)15-16-12(17)18/h3-6H,1-2H3,(H,16,18)
• InChI Key: DQTNVKZSCQNVSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N2C1=NNC2=O)C3=CN=CC=C3)C
• Molecular Formula: C12H11N5O
• Molecular Weight: 241.25 g/mol

Description

Pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives are known to be novel CDK2 inhibitors. They are small molecules that have been synthesized for cancer treatment.

Synthesis Analysis

The synthesis of similar compounds involves the use of monosubstituted tetrazine or tetrazine-based fused rings as starting materials. The method is convenient and transition metal-free.

Chemical Reactions Analysis

These compounds have been found to inhibit the growth of certain cell lines. Most of the compounds showed superior cytotoxic activities against MCF-7 and HCT-116.

Physical And Chemical Properties Analysis

The basic optical, electrochemical, and semiconductor properties of similar compounds have been studied.

Mechanism of Action

The mechanism of action of these compounds involves CDK2 inhibition. This is an appealing target for cancer treatment that targets tumor cells in a selective manner.

Safety and Hazards

The safety profile of the most active compounds were tested against non-cancer HEK293 cell line (human embryonic kidney 293), results in the lower toxicity of these compounds.

Future Directions

A two-step route to a wide range of new derivatives of 1,8-disubstituted bis [1,2,4]triazolo [4,3- b :3,4- f ] [1,2,4,5]tetrazines starting with the readily available 3,6-dihydrazinyl-1,2,4,5-tetrazine and the corresponding aldehydes has been proposed.